Cas no 79694-16-9 (2-Hydroxy-2-(4-propoxyphenyl)acetic Acid)

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid structure

79694-16-9 structure

Product Name:2-Hydroxy-2-(4-propoxyphenyl)acetic Acid

CAS No:79694-16-9

Molecular Formula:C₁₁H₁₄O₄

Molecular Weight:210.226463794708

MDL:MFCD07368282

CID:60118

PubChem ID:10867545

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Properties

Names and Identifiers

- 2-Hydroxy-2-(4-propoxyphenyl)acetic acid
- P-PROPOXY MANDELIC ACID
- Hydroxy(4-propoxyphenyl)acetic acid
- 4-PROPOXYMANDELIC ACID
- 4-Propoxylmandelic acid
- hydroxypropoxyphenylaceticacid
- KSC493G5L
- EBD2125
- SBB065019
- OR4791
- RP12237
- AX8022647
- 2-oxidanyl-2-(4-propoxyphenyl)ethanoic acid
- 694P169
- A839742
- SY109998
- CS-0152053
- 2-Hydroxy-2-(4-propoxyphenyl)aceticacid
- FT-0659485
- 79694-16-9
- MFCD07368282
- AKOS005072818
- D82400
- SCHEMBL3685459
- FB-0736
- 4-Propoxylmandelicacid
- J-509608
- AC-19774
- DTXSID60446445
- α-Hydroxy-4-propoxybenzeneacetic acid (ACI)
- hydroxy(4-propoxyphenyl)acetic acid
- +Expand
- MDL： MFCD07368282
- InChIKey： UBHMYNPCDNGWBM-UHFFFAOYSA-N
- Inchi： 1S/C11H14O4/c1-2-7-15-9-5-3-8(4-6-9)10(12)11(13)14/h3-6,10,12H,2,7H2,1H3,(H,13,14)
- SMILES： O=C(C(C1C=CC(OCCC)=CC=1)O)O

Computed Properties

Exact Mass: 210.08900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 210.08920892g/mol
Heavy Atom Count: 15
Complexity: 197
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 66.8

Experimental Properties

LogP: 1.59340
PSA: 66.76000
Refractive Index: 1.55
Boiling Point: 387.1±32.0 °C at 760 mmHg
Melting Point: 135-137°C
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 151.7±18.6 °C
Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Security Information

Safety Instruction： H303+H313+H333
Dangerous goods sign： Xi
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning
HazardClass：IRRITANT

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005J3C-1g	2-Hydroxy-2-(4-propoxyphenyl)acetic acid	79694-16-9	97%	1g	$5.00	2024-04-21
A2B Chem LLC	AC57224-5g	4-Propoxylmandelic acid	79694-16-9	98%(HPLC)	5g	$16.00
Aaron	AR005JBO-5g	2-Hydroxy-2-(4-propoxyphenyl)acetic acid	79694-16-9	98%	5g	$5.00
abcr	AB246299-10g	2-Hydroxy-2-(4-propoxyphenyl)acetic acid, 95%; .	79694-16-9	95%	10g	€80.40
Alichem	A019121394-5g	2-Hydroxy-2-(4-propoxyphenyl)acetic acid	79694-16-9	97%	5g	$155.20	2023-09-01
Apollo Scientific	OR4791-1g	Hydroxy(4-propoxyphenyl)acetic acid	79694-16-9	97%	1g	£37.00	2023-08-31
Crysdot LLC	CD12030294-10g	2-Hydroxy-2-(4-propoxyphenyl)acetic acid	79694-16-9	97%	10g	$337	2024-07-24
eNovation Chemicals LLC	D401731-25g	4-Propoxylmandelic acid	79694-16-9	97%	25g	$400	2022-10-17
TRC	B447503-50mg	2-Hydroxy-2-(4-propoxyphenyl)acetic Acid	79694-16-9		50mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1222693-1g	2-Hydroxy-2-(4-propoxyphenyl)acetic acid	79694-16-9	98%	1g	￥85	2023-04-13

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Synthesis

Synthetic Circuit 1

709632-88-2

79694-16-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 8 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of p-n-propoxyl mandelic acid

Zhang, Ying-ju; et al, Ranliao Yu Ranse, 2003, 40(4), 229-230

Synthetic Circuit 2

1198-84-1

106-94-5

79694-16-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid

Reference

The synthesis and properties of red and blue benzodifuranones

Hallas, G.; et al, Dyes and Pigments, 2001, 48(2), 107-119

Synthetic Circuit 3

1247740-32-4

79694-16-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 6 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 2

Reference

Kinetic resolution of mandelate esters via stereoselective acylation catalyzed by lipase PS-30

Chen, Peiran; et al, Tetrahedron Letters, 2014, 55(14), 2290-2294

Synthetic Circuit 4

5736-85-6

143-33-9

79694-16-9

Reaction Conditions

1.1 Reagents: Sodium bisulfite Solvents: Diethyl ether , Water ; 2 h, rt
1.2 2 - 24 h, rt
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 6 h, reflux
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 2

Reference

Kinetic resolution of mandelate esters via stereoselective acylation catalyzed by lipase PS-30

Chen, Peiran; et al, Tetrahedron Letters, 2014, 55(14), 2290-2294

Synthetic Circuit 5

5736-86-7

79694-16-9

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 6 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Water ; 8 h, 80 °C
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of p-n-propoxyl mandelic acid

Zhang, Ying-ju; et al, Ranliao Yu Ranse, 2003, 40(4), 229-230

Synthetic Circuit 6

622-85-5

108-24-7

79694-16-9

Reaction Conditions

1.1 Reagents: Aluminum chloride ; rt → 35 °C; 30 min, 35 °C; 1 h, 35 °C; 35 °C → < 30 °C
2.1 Reagents: Bromine Solvents: Acetic acid ; 6 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Water ; 8 h, 80 °C
3.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of p-n-propoxyl mandelic acid

Zhang, Ying-ju; et al, Ranliao Yu Ranse, 2003, 40(4), 229-230

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Raw materials

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Preparation Products

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid (79694-16-9)

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:79694-16-9)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Related Literature

1. Conjugated polymers containing benzo- and naphthodione units in the main chain

Haichang Zhang,Bernd Tieke Polym. Chem. 2014 5 6391

79694-16-9 (2-Hydroxy-2-(4-propoxyphenyl)acetic Acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:79694-16-9)4-Propoxylmandelic acid

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 79694-16-9 (2-Hydroxy-2-(4-propoxyphenyl)acetic Acid)

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Security Information

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Price

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Raw materials

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Preparation Products

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Suppliers

2-Hydroxy-2-(4-propoxyphenyl)acetic Acid Related Literature

79694-16-9 (2-Hydroxy-2-(4-propoxyphenyl)acetic Acid) Related Products